Cas no 854634-39-2 (N-2-Hydroxyethyl-N-(methyl-d3)-p-toluenesulfonamide)

• Product Name: N-2-Hydroxyethyl-N-(methyl-d3)-p-toluenesulfonamide
• CAS No: 854634-39-2
• MF: C₁₀H₁₅NO₃S
• MW: 232.31448674202
• CID: 826889
• PubChem ID: 46781806
• Update Time: 2025-04-19

N-2-Hydroxyethyl-N-(methyl-d3)-p-toluenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-Hydroxyethyl-N-(methyl-d3)-p-toluenesulfonamide
• N-2-Hydroxyethyl-N-(methyl-d3)-
• N-(2-hydroxyethyl)-4-methyl-N-(trideuteriomethyl)benzenesulfonamide
• DTXSID60675935
• AKOS025295831
• N-(2-Hydroxyethyl)-4-methyl-N-(~2~H_3_)methylbenzene-1-sulfonamide
• 854634-39-2

• Inchi： 1S/C10H15NO3S/c1-9-3-5-10(6-4-9)15(13,14)11(2)7-8-12/h3-6,12H,7-8H2,1-2H3/i2D3
• InChI Key： AGEWHYGRSGMMJE-BMSJAHLVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C([2H])([2H])[2H])CCO)(=O)=O

Computed Properties

• Exact Mass: 232.09600
• Monoisotopic Mass: 232.096
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.254
• Boiling Point: 377.216°C at 760 mmHg
• Flash Point: 181.934°C
• Refractive Index: 1.555
• Solubility: Chloroform, Methanol
• PSA: 65.99000
• LogP: 1.68860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-2-Hydroxyethyl-N-(methyl-d3)-p-toluenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds